Cas no 1496186-73-2 (1-(2-methylpropyl)-1H-1,2,4-triazol-5-ylmethanesulfonyl chloride)

• Product Name: 1-(2-methylpropyl)-1H-1,2,4-triazol-5-ylmethanesulfonyl chloride
• CAS No: 1496186-73-2
• MF: C₇H₁₂ClN₃O₂S
• MW: 237.707078933716
• CID: 5151222
• PubChem ID: 65616110
• Update Time: 2025-07-19

1-(2-methylpropyl)-1H-1,2,4-triazol-5-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-methanesulfonyl chloride, 1-(2-methylpropyl)-
• 1-(2-methylpropyl)-1H-1,2,4-triazol-5-ylmethanesulfonyl chloride

• Inchi： 1S/C7H12ClN3O2S/c1-6(2)3-11-7(9-5-10-11)4-14(8,12)13/h5-6H,3-4H2,1-2H3
• InChI Key： AVJPUNNBJGDFBL-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C(CS(Cl)(=O)=O)=NC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-(2-methylpropyl)-1H-1,2,4-triazol-5-ylmethanesulfonyl chloride

Research Briefing on 1-(2-methylpropyl)-1H-1,2,4-triazol-5-ylmethanesulfonyl chloride (CAS: 1496186-73-2)

1-(2-methylpropyl)-1H-1,2,4-triazol-5-ylmethanesulfonyl chloride (CAS: 1496186-73-2) is a specialized sulfonyl chloride derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and targeted therapeutics. Recent studies have explored its applications in drug discovery, highlighting its potential in modulating key enzymatic pathways.

Recent research has focused on the synthetic utility of 1-(2-methylpropyl)-1H-1,2,4-triazol-5-ylmethanesulfonyl chloride in the preparation of sulfonamide-based inhibitors. Sulfonamides are a critical class of compounds in medicinal chemistry, known for their ability to interact with a wide range of biological targets. The unique structural features of this sulfonyl chloride, including the 1,2,4-triazole moiety and the isobutyl substituent, contribute to its reactivity and selectivity in chemical transformations.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of this compound in the synthesis of novel carbonic anhydrase inhibitors. The researchers utilized 1-(2-methylpropyl)-1H-1,2,4-triazol-5-ylmethanesulfonyl chloride as a key building block to introduce sulfonamide groups into heterocyclic scaffolds, resulting in compounds with potent inhibitory activity against carbonic anhydrase isoforms. The study underscored the importance of this intermediate in achieving high selectivity and binding affinity.

Another significant application of this compound was reported in the context of kinase inhibitor development. Kinases are a major target class in oncology, and sulfonyl chloride derivatives have been employed to design covalent kinase inhibitors. A recent preprint (BioRxiv, 2024) described the use of 1-(2-methylpropyl)-1H-1,2,4-triazol-5-ylmethanesulfonyl chloride to synthesize irreversible inhibitors targeting EGFR mutants, which are implicated in non-small cell lung cancer. The study highlighted the compound's ability to form stable covalent adducts with the target protein, leading to prolonged inhibition.

In addition to its role in inhibitor design, 1-(2-methylpropyl)-1H-1,2,4-triazol-5-ylmethanesulfonyl chloride has been investigated for its potential in proteomics and chemical biology. A recent publication in ACS Chemical Biology (2023) detailed its use as a chemical probe to label and identify sulfhydryl-containing proteins in complex biological samples. The study demonstrated the compound's utility in activity-based protein profiling (ABPP), providing insights into the functional roles of cysteine residues in disease-related pathways.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 1-(2-methylpropyl)-1H-1,2,4-triazol-5-ylmethanesulfonyl chloride due to its reactivity and sensitivity to moisture. Recent advancements in synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have been explored to address these issues. A study in Organic Process Research & Development (2023) reported an optimized protocol for the scalable production of this compound, improving yield and purity while minimizing safety concerns.

In conclusion, 1-(2-methylpropyl)-1H-1,2,4-triazol-5-ylmethanesulfonyl chloride (CAS: 1496186-73-2) represents a valuable tool in chemical biology and drug discovery. Its applications span from the design of enzyme inhibitors to chemical proteomics, underscoring its versatility. Ongoing research aims to further expand its utility and overcome synthetic challenges, paving the way for its broader adoption in medicinal chemistry and beyond.